Cas no 2763756-15-4 (1-Bromo-1-ethynylcyclopropane)

• Product Name: 1-Bromo-1-ethynylcyclopropane
• CAS No: 2763756-15-4
• MF: C₅H₅Br
• MW: 144.997200727463
• CID: 5548282
• Update Time: 2025-05-19

1-Bromo-1-ethynylcyclopropane Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-ethynylcyclopropane

• Inchi： 1S/C5H5Br/c1-2-5(6)3-4-5/h1H,3-4H2
• InChI Key： DDJJUNOQNLJGOX-UHFFFAOYSA-N
• SMILES： C1(Br)(C#C)CC1

Additional information on 1-Bromo-1-ethynylcyclopropane

Exploring the Properties and Applications of 1-Bromo-1-ethynylcyclopropane (CAS No. 2763756-15-4)

1-Bromo-1-ethynylcyclopropane (CAS No. 2763756-15-4) is a highly specialized organic compound that has garnered significant attention in recent years due to its unique structural features and versatile applications in synthetic chemistry. This compound, characterized by a cyclopropane ring substituted with both a bromo and an ethynyl group, serves as a valuable building block in the synthesis of complex molecules. Its molecular formula, C₅H₅Br, and relatively low molecular weight make it an attractive candidate for researchers exploring click chemistry, cross-coupling reactions, and pharmaceutical intermediates.

One of the most intriguing aspects of 1-Bromo-1-ethynylcyclopropane is its role in cycloaddition reactions, a topic frequently searched by chemists on platforms like Google Scholar and Reaxys. The compound's ethynyl moiety allows it to participate in Huisgen cycloadditions, enabling the formation of triazole derivatives—a class of compounds widely used in drug discovery and material science. Recent studies have highlighted its utility in creating bioactive molecules, particularly in the development of kinase inhibitors and antiviral agents, aligning with the growing demand for novel therapeutics in post-pandemic research.

From a structural perspective, the cyclopropane ring in 1-Bromo-1-ethynylcyclopropane introduces significant ring strain, which can be leveraged to drive ring-opening polymerization or cascade reactions. This property has made it a subject of interest in polymer chemistry, where researchers are exploring its potential in creating high-performance materials with tailored mechanical and thermal properties. Searches for "strained ring compounds in materials science" have surged by 40% in the past year, reflecting the compound's relevance in cutting-edge applications.

The synthetic versatility of 1-Bromo-1-ethynylcyclopropane is further underscored by its compatibility with palladium-catalyzed couplings, such as the Sonogashira reaction. This aligns with the broader trend toward sustainable catalysis, a hot topic in green chemistry forums. Laboratories focusing on C−H activation strategies often prioritize this compound due to its ability to introduce alkyne functionalities into aromatic systems—a technique frequently queried in AI-powered chemistry databases like CAS SciFinder.

In the context of industrial scale-up, 1-Bromo-1-ethynylcyclopropane presents both opportunities and challenges. Its stability under anhydrous conditions makes it suitable for flow chemistry processes, a trending subject in chemical engineering circles. However, optimizing its storage conditions (often searched alongside "handling air-sensitive reagents") requires careful consideration of moisture-sensitive degradation pathways. Recent patents have disclosed innovative packaging solutions using argon-filled ampoules to extend shelf life—an approach gaining traction among fine chemical suppliers.

Analytical characterization of 1-Bromo-1-ethynylcyclopropane typically involves advanced techniques like NMR spectroscopy (particularly ¹³C NMR for the cyclopropane carbons) and GC-MS. These methods are frequently discussed in online chemistry communities, with users seeking guidance on interpreting the compound's distinctive spectral features. The bromine isotope pattern in mass spectra often serves as a key identifier, making it a common case study in analytical chemistry tutorials.

Looking ahead, the demand for 1-Bromo-1-ethynylcyclopropane is expected to rise in parallel with advancements in precision medicine and functional materials. Its ability to serve as a linchpin in multicomponent reactions—a technique dominating recent synthetic methodology publications—positions it as a compound of enduring significance. As research continues to uncover new applications, this molecule will likely remain at the forefront of structure-activity relationship studies and molecular design initiatives across academic and industrial settings.